Cas no 1396748-50-7 (1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate)

• Product Name: 1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate
• CAS No: 1396748-50-7
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6201620
• PubChem ID: 71790639
• Update Time: 2025-05-20

1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate
• 1396748-50-7
• F6229-0207
• VU0538105-1
• (1-methylbenzimidazol-5-yl) 3-(4-methoxyphenyl)propanoate
• 1-methyl-1H-benzo[d]imidazol-5-yl 3-(4-methoxyphenyl)propanoate
• AKOS024540499

• Inchi： 1S/C18H18N2O3/c1-20-12-19-16-11-15(8-9-17(16)20)23-18(21)10-5-13-3-6-14(22-2)7-4-13/h3-4,6-9,11-12H,5,10H2,1-2H3
• InChI Key： FIFQDJWLLMZPRX-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC(=CC=1)OC)=O)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate

1-Methyl-1H-1,3-Benzodiazol-5-Yl 3-(4-Methoxyphenyl)Propanoate: A Comprehensive Overview

The compound 1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate (CAS No. 1396748-50-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of organic compounds known as esters, specifically those derived from benzodiazole derivatives. The benzodiazole core of this molecule is a bicyclic aromatic system consisting of a benzene ring fused to a diazole ring, which imparts it with interesting electronic and photonic properties.

Recent studies have highlighted the potential of benzodiazole derivatives in various fields, including optoelectronics, drug delivery, and sensing technologies. For instance, researchers have explored the use of benzodiazole-containing materials in organic light-emitting diodes (OLEDs) due to their ability to emit light efficiently under electrical stimulation. The 4-methoxyphenyl group attached to the propanoate ester in this compound further enhances its electronic properties by introducing electron-donating methoxy groups, which can modulate the molecule's conjugation and stability.

The synthesis of 1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate typically involves a multi-step process, often starting with the preparation of the benzodiazole ring. This is followed by functionalization at the 5-position with an appropriate substituent, such as a methyl group or other electron-donating or withdrawing groups. The final step involves esterification with a suitable acid to form the propanoate ester. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in the field of bioimaging due to its fluorescent properties. The benzodiazole moiety is known for its strong fluorescence emission under UV light, which makes it an ideal candidate for tracking biological processes at the molecular level. Additionally, the 4-methoxyphenyl group enhances solubility and stability in physiological conditions, making it suitable for in vivo imaging applications.

Another area where this compound has garnered significant attention is in drug delivery systems. The ester functionality allows for controlled release of bioactive molecules when exposed to specific stimuli, such as pH or enzymes. Researchers have demonstrated that benzodiazole-based esters can serve as effective carriers for drugs targeting cancer cells, offering both biocompatibility and targeted delivery capabilities.

From an environmental perspective, the stability and biodegradability of 1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate are critical considerations. Recent studies have investigated its degradation pathways under various environmental conditions, revealing that it exhibits moderate persistence in aqueous environments but can be effectively degraded by microbial action under anaerobic conditions.

In conclusion, 1-methyl-1H-1,3-benzodiazol-5-yl 3-(4-methoxyphenyl)propanoate (CAS No. 1396748-50-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields such as optoelectronics, bioimaging, and drug delivery systems. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.